Cas no 26509-45-5 (1,2-Propanediol,3-(3,4-dimethoxyphenyl)-)

• Product Name: 1,2-Propanediol,3-(3,4-dimethoxyphenyl)-
• CAS No: 26509-45-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 256566
• PubChem ID: 117804
• Update Time: 2025-04-19

1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(3,4-dimethoxyphenyl)-
• 3-(3,4-dimethoxyphenyl)propane-1,2-diol
• Methyleugenolglycol
• 2',3'-dihydroxymethyleugenol
• [ "" ]
• SCHEMBL9561046
• 2,3-Propanediol, 1-(3,4-dimethoxyphenyl)-
• BDBM50370887
• 3-(3,4-dimethoxyphenyl)-propane-1,2-diol
• BBA50945
• 3-(3,4-Dimethoxyphenyl)-1,2-propanediol; 3-(3,4-Dimethoxyphenyl)propane-1,2-diol
• CHEMBL376901
• Oprea1_146476
• HY-N3263
• DTXSID70949371
• NZKYZDCTLPYISK-UHFFFAOYSA-N
• AKOS025288302
• 3-(3, 4-dimethoxyphenyl)propane-1, 2-diol
• AI-942/13331556
• FS-8757
• 26509-45-5
• CS-0023741
• DA-60184
• 3-(3,4-dimethoxyphenyl)-1,2-propanediol

• Inchi： 1S/C11H16O4/c1-14-10-4-3-8(5-9(13)7-12)6-11(10)15-2/h3-4,6,9,12-13H,5,7H2,1-2H3
• InChI Key： NZKYZDCTLPYISK-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Powder
• Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67.5-69 ºC
• Boiling Point: 272.08°C (rough estimate)
• Flash Point: 184.5±26.5 °C
• Refractive Index: 1.4389 (estimate)
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 58.92000
• LogP: 0.59950
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes